Cas no 649569-72-2 (Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester)
![Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester structure](https://www.kuujia.com/scimg/cas/649569-72-2x500.png)
649569-72-2 structure
Product name:Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester
Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester
- diethyl 2-[[5-(4-methylphenyl)thiophen-3-yl]methyl]propanedioate
- DTXSID60800442
- Diethyl {[5-(4-methylphenyl)thiophen-3-yl]methyl}propanedioate
- 649569-72-2
-
- Inchi: InChI=1S/C19H22O4S/c1-4-22-18(20)16(19(21)23-5-2)10-14-11-17(24-12-14)15-8-6-13(3)7-9-15/h6-9,11-12,16H,4-5,10H2,1-3H3
- InChI Key: YAFNWROIZGDRNN-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(CC1=CSC(=C1)C2=CC=C(C=C2)C)C(=O)OCC
Computed Properties
- Exact Mass: 346.12396
- Monoisotopic Mass: 346.12388035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester Related Literature
-
Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
-
M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
-
Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
649569-72-2 (Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester) Related Products
- 57688-61-6(2-Butanone, 4-iodo-)
- 27590-76-7(2-BUTOXY-5-CHLOROBENZALDEHYDE)
- 1079178-96-3(methyl({3-(propan-2-yl)phenylmethyl})amine)
- 1270483-19-6(2-5-fluoro-2-(trifluoromethyl)phenylpyrrolidine)
- 1092565-20-2(8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate)
- 865182-44-1(2,2-dimethyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)
- 142976-45-2((R*)-2-((R*)-6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propan-1-ol)
- 1214369-56-8(5-Methyl-3-(pyridin-4-yl)pyridin-2-amine)
- 1379330-67-2(6-bromo-3-hydroxyquinolin-2(1H)-one)
- 1868872-05-2(2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
